Protocatechualdehyde
Overview
Description
Synthesis Analysis
Protocatechualdehyde can be synthesized through several biochemical pathways. One notable method involves the microbial conversion of caffeic acid by engineered Escherichia coli cells expressing specific enzymes. These enzymes convert caffeic acid into protocatechualdehyde, which can then undergo further modifications to form complex compounds like melanin pigments. This process highlights the potential of biotechnological approaches in synthesizing PCA and its derivatives for various applications (Ahn et al., 2019).
Molecular Structure Analysis
Protocatechualdehyde's molecular structure analysis reveals its ability to form hydrogen-bonded complexes with other molecules, such as acetone, in inert solvents. Studies utilizing NMR spectroscopy and molecular dynamics simulations have shown that PCA can form predominantly hydrogen-bonded complexes in a 1:1 composition, indicating its potential for interacting with various biological molecules and altering their properties and functions (Gurina & Golubev, 2020).
Chemical Reactions and Properties
PCA undergoes various chemical reactions, including oxidative modification and polymerization, to form complex structures such as melanin. These reactions are crucial for understanding PCA's role in natural pigment formation and its potential industrial applications. The ability of PCA to react and form stable complexes with metals and other organic compounds further underscores its chemical versatility and potential as a functional material (Ahn et al., 2019).
Physical Properties Analysis
The physical properties of protocatechualdehyde, including its solubility, melting point, and stability, are important for its practical applications. These properties influence PCA's behavior in biological systems and its efficacy as a therapeutic agent. Understanding these properties is crucial for formulating PCA for use in medicine and other industries.
Chemical Properties Analysis
Protocatechualdehyde exhibits significant antioxidant activity, as demonstrated by its ability to scavenge free radicals. This activity is attributed to its phenolic structure, which is capable of donating hydrogen atoms to neutralize free radicals, thereby preventing oxidative stress and cellular damage. Additionally, PCA's anticancer activity is linked to its ability to induce apoptosis and cell cycle arrest in various cancer cell lines, highlighting its potential as an anticancer agent (Jeong & Lee, 2013).
Scientific Research Applications
Food Preservation
- Scientific Field : Food Science
- Application Summary : PCA has been used as a natural antimicrobial agent to extend the shelf life of cooked chicken breast . It has been found to inhibit the growth of Listeria monocytogenes, a bacterium that can cause food poisoning .
- Methods of Application : The minimal inhibitory concentration (MIC) of PCA on L. monocytogenes was found to be 0.625 mg/mL. PCA was found to destroy the integrity of the L. monocytogenes cell membrane, leading to a decrease in membrane hyperpolarization, intracellular ATP level, and intracellular pH value .
- Results : PCA was found to enhance the color and texture of cooked chicken breast meat while decreasing the level of thiobarbituric acid active substance (TBARS). It was concluded that PCA has a certain reference value in extending the shelf life of cooked chicken breast .
Antibacterial Agent against Ralstonia solanacearum
- Scientific Field : Plant Protection
- Application Summary : PCA has been found to have strong antibacterial activity against Ralstonia solanacearum, a bacterium that causes bacterial wilt disease in more than 200 plant species .
- Methods of Application : The minimum bactericidal concentration and minimum inhibitory concentration values for PCA were found to be 40 μg/mL and 20 μg/mL, respectively . PCA was found to damage the cell wall of R. solanacearum .
- Results : The application of PCA effectively reduced the incidence of bacterial wilt on tobacco under greenhouse conditions, and the control efficiency was as high as 92.01% at nine days after inoculation .
Antibacterial Agent against Methicillin-Resistant Staphylococcus aureus (MRSA)
- Scientific Field : Microbiology
- Application Summary : PCA has been found to have antibacterial activity against MRSA, a bacterium that is resistant to many antibiotics .
- Methods of Application : The effect of PCA on the biofilm formation efficiency of MRSA was studied .
- Results : The study suggested that PCA could damage the cell wall of MRSA .
Active Component in Salvia miltiorrhiza Bunge
- Scientific Field : Pharmacology
- Application Summary : PCA is an effective component of Salvia miltiorrhiza Bunge, a traditional Chinese medicinal herb .
- Methods of Application : The isolation and identification of PCA in Salvia miltiorrhiza Bunge was performed .
- Results : The study suggested that PCA contributes to the medicinal properties of Salvia miltiorrhiza Bunge .
Antibacterial Agent against Listeria monocytogenes
- Scientific Field : Food Science
- Application Summary : PCA has been found to have antibacterial activity against Listeria monocytogenes, a bacterium that can cause food poisoning .
- Methods of Application : The inhibitory mechanism of PCA on Listeria monocytogenes was studied. The minimal inhibitory concentration (MIC) of PCA on L. monocytogenes was found to be 0.625 mg/mL .
- Results : PCA was found to destroy the integrity of the L. monocytogenes cell membrane, leading to a decrease in membrane hyperpolarization, intracellular ATP level, and intracellular pH value .
Active Component in Traditional Chinese Medicine
- Scientific Field : Pharmacology
- Application Summary : PCA is an effective component of Salvia miltiorrhiza Bunge, a traditional Chinese medicinal herb .
- Methods of Application : The isolation and identification of PCA in Salvia miltiorrhiza Bunge was performed .
- Results : The study suggested that PCA contributes to the medicinal properties of Salvia miltiorrhiza Bunge .
Safety And Hazards
properties
IUPAC Name |
3,4-dihydroxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O3/c8-4-5-1-2-6(9)7(10)3-5/h1-4,9-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBGBGRVKPALMCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4074512 | |
Record name | Protocatechualdehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4074512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] Light brown powder; [Alfa Aesar MSDS] | |
Record name | Protocatechualdehyde | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10997 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Vapor Pressure |
0.000116 [mmHg] | |
Record name | Protocatechualdehyde | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10997 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Protocatechualdehyde | |
CAS RN |
139-85-5 | |
Record name | 3,4-Dihydroxybenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=139-85-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Protocatechualdehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000139855 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Protocatechualdehyde | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11268 | |
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Record name | 3,4-Dihydroxybenzaldehyde | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=22961 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Protocatechualdehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4074512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dihydroxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.889 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | PROTOCATECHUALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4PVP2HCH4T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 3,4-Dihydroxybenzaldehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0059965 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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